Cas no 35947-99-0 (1-Propanone, 2-azido-1-phenyl-)
35947-99-0 structure
Product Name:1-Propanone, 2-azido-1-phenyl-
CAS No:35947-99-0
MF:C9H9N3O
MW:175.187261343002
CID:1475289
PubChem ID:10888434
Update Time:2025-04-21
1-Propanone, 2-azido-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanone, 2-azido-1-phenyl-
- 2-azido-1-phenylpropan-1-one
- JHNYDLDDKDAYPX-UHFFFAOYSA-N
- SCHEMBL16977392
- 35947-99-0
- 2-azido-1-phenyl-1-propanone
- DTXSID50447183
- AKOS019036823
-
- Inchi: 1S/C9H9N3O/c1-7(11-12-10)9(13)8-5-3-2-4-6-8/h2-7H,1H3
- InChI Key: JHNYDLDDKDAYPX-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)C(C)N=[N+]=[N-]
Computed Properties
- Exact Mass: 175.07467
- Monoisotopic Mass: 175.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 31.4Ų
Experimental Properties
- PSA: 65.83
1-Propanone, 2-azido-1-phenyl- Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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